molecular formula C17H13NO3 B8511966 8-acetyl-6-methyl-2-(4-pyridinyl)-4H-1-benzopyran-4-one

8-acetyl-6-methyl-2-(4-pyridinyl)-4H-1-benzopyran-4-one

Cat. No.: B8511966
M. Wt: 279.29 g/mol
InChI Key: ZNEIVAJFHOOVDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-acetyl-6-methyl-2-(4-pyridinyl)-4H-1-benzopyran-4-one is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H13NO3

Molecular Weight

279.29 g/mol

IUPAC Name

8-acetyl-6-methyl-2-pyridin-4-ylchromen-4-one

InChI

InChI=1S/C17H13NO3/c1-10-7-13(11(2)19)17-14(8-10)15(20)9-16(21-17)12-3-5-18-6-4-12/h3-9H,1-2H3

InChI Key

ZNEIVAJFHOOVDE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C(=C1)C(=O)C)OC(=CC2=O)C3=CC=NC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 8-bromo-2-(4-pyridinyl)-6-methyl-4H-1-benzopyran-4-one (0.12 g, 0.36 mmol), n-butyl vinyl ether (0.047 ml, 0.36 mmol), triethylamine (0.050 ml, 0.36 mmol) in DMF (5 ml) was purged with N2 and then treated with PdCl2(dppf) (27 mg, 0.036 mmol). The mixture was heated to 90° C. overnight. The mixture was cooled to room temperature and treated with 1N aqueous HCl (30 ml) and stirring was continued overnight. The mixture was then diluted with water (50 ml), and lyophilized to dryness. The residue was eluted through a C8-HPLC column and the product isolated as an off-white solid (2.5 mg). The product was identical to that described above.
Name
8-bromo-2-(4-pyridinyl)-6-methyl-4H-1-benzopyran-4-one
Quantity
0.12 g
Type
reactant
Reaction Step One
Quantity
0.047 mL
Type
reactant
Reaction Step One
Quantity
0.05 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Quantity
27 mg
Type
catalyst
Reaction Step Four

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